4-{2-[2-(2,5-dichlorophenoxy)butanoyl]hydrazino}-4-oxobutanoic acid

• IUPAC Name: 4-[2-[2-(2,5-dichlorophenoxy)butanoyl]hydrazinyl]-4-oxobutanoic acid
• InChI: InChI=1S/C14H16Cl2N2O5/c1-2-10(23-11-7-8(15)3-4-9(11)16)14(22)18-17-12(19)5-6-13(20)21/h3-4,7,10H,2,5-6H2,1H3,(H,17,19)(H,18,22)(H,20,21)
• InChI Key: KCGYDAZAUJNPDH-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NNC(=O)CCC(=O)O)OC1=C(C=CC(=C1)Cl)Cl
• Molecular Formula: C14H16Cl2N2O5
• Molecular Weight: 363.2 g/mol

Description

4-{2-[2-(2,5-dichlorophenoxy)butanoyl]hydrazino}-4-oxobutanoic acid, also known as CAY10585, is a synthetic compound that has gained attention in recent years for its potential therapeutic applications. This compound belongs to the class of hydrazide-hydrazones and has been extensively studied for its mechanism of action, biochemical and physiological effects, and future directions in scientific research.

Mechanism of Action

4-{2-[2-(2,5-dichlorophenoxy)butanoyl]hydrazino}-4-oxobutanoic acid exerts its therapeutic effects by inhibiting the activity of histone deacetylases (HDACs). HDACs are enzymes that play a crucial role in the regulation of gene expression. By inhibiting their activity, 4-{2-[2-(2,5-dichlorophenoxy)butanoyl]hydrazino}-4-oxobutanoic acid can modulate the expression of various genes involved in disease progression.
Biochemical and Physiological Effects:
4-{2-[2-(2,5-dichlorophenoxy)butanoyl]hydrazino}-4-oxobutanoic acid has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been found to inhibit the production of pro-inflammatory cytokines and chemokines in immune cells. Additionally, 4-{2-[2-(2,5-dichlorophenoxy)butanoyl]hydrazino}-4-oxobutanoic acid has been shown to inhibit the growth of several fungal species.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-{2-[2-(2,5-dichlorophenoxy)butanoyl]hydrazino}-4-oxobutanoic acid is its ability to selectively inhibit HDAC activity without affecting other enzymes. This makes it a valuable tool for studying the role of HDACs in disease progression. However, one of the limitations of 4-{2-[2-(2,5-dichlorophenoxy)butanoyl]hydrazino}-4-oxobutanoic acid is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for scientific research on 4-{2-[2-(2,5-dichlorophenoxy)butanoyl]hydrazino}-4-oxobutanoic acid. One area of interest is its potential use in combination therapy with other anticancer drugs. Another area of interest is its potential use in the treatment of neurodegenerative diseases. Additionally, further studies are needed to determine the optimal dosage and administration route for 4-{2-[2-(2,5-dichlorophenoxy)butanoyl]hydrazino}-4-oxobutanoic acid in various therapeutic applications.
In conclusion, 4-{2-[2-(2,5-dichlorophenoxy)butanoyl]hydrazino}-4-oxobutanoic acid has shown great promise in scientific research for its potential therapeutic applications. Its mechanism of action, biochemical and physiological effects, and future directions for research make it a valuable tool for studying various diseases.

Scientific Research Applications

4-{2-[2-(2,5-dichlorophenoxy)butanoyl]hydrazino}-4-oxobutanoic acid has been investigated for its potential therapeutic applications in various fields of scientific research. It has been found to possess antitumor, anti-inflammatory, and antifungal properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.